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Compound of Interest

Compound Name: Sterigmatocystine-13C18

Cat. No.: B10821271 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Sterigmatocystin-13C18. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure the safe handling and disposal of this mycotoxin

standard, which is classified as a toxic and suspected carcinogenic substance. Adherence to

these step-by-step guidelines is critical for laboratory safety and environmental protection.

I. Safety and Hazard Summary
Sterigmatocystin-13C18, typically supplied in an acetonitrile solution, presents multiple hazards

that must be managed during the disposal process. The primary risks are associated with the

mycotoxin's toxicity and the solvent's flammability and toxicity.
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Parameter Hazard Information

Compound Sterigmatocystin-13C18

CAS Number 10048-13-2 (unlabeled)

Primary Hazards
Toxic if swallowed, Suspected of causing

cancer[1]

Solvent Acetonitrile

Solvent Hazards

Highly flammable liquid and vapor, Harmful if

swallowed, in contact with skin, or if inhaled,

Causes serious eye irritation

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., nitrile), safety

goggles, lab coat, and work in a certified

chemical fume hood.

Inactivation Reagent Sodium Hypochlorite (Bleach) Solution

Neutralization Reagent Sodium Thiosulfate

Waste Streams

1. Flammable Organic Solvent Waste

(Acetonitrile) 2. Aqueous Hazardous Chemical

Waste (Treated Mycotoxin Residue) 3. Solid

Hazardous Waste (Contaminated Labware)

II. Experimental Protocol: Decontamination and
Disposal
The following protocol details the chemical inactivation of Sterigmatocystin-13C18 and the

subsequent management of all waste streams. This procedure must be performed in a certified

chemical fume hood.

A. Evaporation of Acetonitrile Solvent

Preparation: Place the vial containing the Sterigmatocystin-13C18 in acetonitrile into a rack

or beaker for stability within the chemical fume hood.
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Evaporation: Remove the vial cap. Under a gentle stream of nitrogen, evaporate the

acetonitrile solvent to dryness. This step is crucial to prevent potentially hazardous reactions

between acetonitrile and the sodium hypochlorite solution and to ensure effective

decontamination of the dried mycotoxin.

Solvent Waste Collection: The evaporated acetonitrile vapor should be properly vented

through the fume hood. If a larger volume of solvent is being disposed of, it should be

collected as flammable organic hazardous waste and not evaporated into the fume hood.

B. Chemical Inactivation of Sterigmatocystin-13C18 Residue

Prepare Inactivation Solution: Prepare a fresh solution of 5-10% sodium hypochlorite

(household bleach is typically 5-6% sodium hypochlorite and can be used).

Decontamination: Add a volume of the sodium hypochlorite solution to the vial containing the

dried Sterigmatocystin-13C18 residue sufficient to completely submerge the residue. For a

standard 1 mL vial, adding 1-2 mL is typically adequate.

Reaction Time: Allow the sodium hypochlorite solution to react with the mycotoxin residue for

a minimum of 4 hours to ensure complete inactivation.[2]

Decontaminate Labware: Any labware that has come into contact with the Sterigmatocystin-

13C18 solution (e.g., pipette tips, original vial) must also be decontaminated. Immerse these

items in a 5-10% sodium hypochlorite solution for at least 4 hours.

C. Neutralization and Final Disposal

Prepare Neutralizing Solution: Prepare a 10% (w/v) solution of sodium thiosulfate in water.

Neutralize Bleach: After the 4-hour inactivation period, carefully add the sodium thiosulfate

solution to the vial containing the bleach-treated mycotoxin waste until the bleach is

neutralized. This can be tested with potassium iodide-starch paper (the paper will no longer

turn blue-black when the bleach is neutralized).

pH Adjustment: Check the pH of the neutralized solution. Adjust the pH to a neutral range

(6.0-8.0) using a suitable acid (e.g., dilute hydrochloric acid) or base (e.g., sodium

bicarbonate) as needed.
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Aqueous Waste Collection: Transfer the neutralized, pH-adjusted aqueous waste into a

designated and properly labeled hazardous waste container for aqueous chemical waste.

Solid Waste Collection: After decontamination, the labware should be removed from the

bleach solution, rinsed with water, and disposed of in a designated container for solid

hazardous waste.

Final Disposal: All collected hazardous waste (acetonitrile, treated aqueous waste, and solid

waste) must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not pour any of this

waste down the drain.[3][4]

III. Visualized Workflow for Disposal
The following diagram illustrates the logical steps and decision points in the proper disposal

procedure for Sterigmatocystin-13C18.
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Caption: Disposal workflow for Sterigmatocystin-13C18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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